3-{(3R*,4S*)-1-[(3-hydroxyphenyl)acetyl]-4-morpholin-4-ylpiperidin-3-yl}propanoic acid

• IUPAC Name: 3-[(3R,4S)-1-[2-(3-hydroxyphenyl)acetyl]-4-morpholin-4-ylpiperidin-3-yl]propanoic acid
• InChI: InChI=1S/C20H28N2O5/c23-17-3-1-2-15(12-17)13-19(24)22-7-6-18(21-8-10-27-11-9-21)16(14-22)4-5-20(25)26/h1-3,12,16,18,23H,4-11,13-14H2,(H,25,26)/t16-,18+/m1/s1
• InChI Key: KLFDWAUCFBOTJZ-AEFFLSMTSA-N
• Canonical SMILES: C1CN(CC(C1N2CCOCC2)CCC(=O)O)C(=O)CC3=CC(=CC=C3)O
• Isomeric SMILES: C1CN(C[C@H]([C@H]1N2CCOCC2)CCC(=O)O)C(=O)CC3=CC(=CC=C3)O
• Molecular Formula: C20H28N2O5
• Molecular Weight: 376.4 g/mol

Description

The chemical compound of interest falls within a category of complex organic molecules that often feature morpholine and piperidine as key functional groups. These groups contribute to the compound's reactivity and potential applications in various fields, including medicinal chemistry and materials science. The structural complexity of such compounds allows for a diverse range of chemical reactions and interactions.

Synthesis Analysis

Synthetic routes for similar complex organic molecules typically involve multi-step processes, including reductive amination, cyclization reactions, and esterification. For instance, compounds like 2-acetoxy-3-(3,4-diacetoxyphenyl)propanoic acid have been synthesized to improve chemical stability and liposolubility, utilizing methods such as X-ray single crystal diffraction for structure determination (Chen et al., 2016).